Cas no 7239-98-7 (3-aminopropyl-[3-(3-aminopropyl-phenyl-phosphaniumyl)propyl]-phenyl-phosphonium; chlorocobalt)

3-aminopropyl-[3-(3-aminopropyl-phenyl-phosphaniumyl)propyl]-phenyl-phosphonium; chlorocobalt structure
7239-98-7 structure
Product Name:3-aminopropyl-[3-(3-aminopropyl-phenyl-phosphaniumyl)propyl]-phenyl-phosphonium; chlorocobalt
CAS No:7239-98-7
MF:C21H34ClCoN2P2
MW:470.84178686142
CID:1755171
PubChem ID:6397510
Update Time:2025-04-21

3-aminopropyl-[3-(3-aminopropyl-phenyl-phosphaniumyl)propyl]-phenyl-phosphonium; chlorocobalt Chemical and Physical Properties

Names and Identifiers

    • 3-aminopropyl-[3-(3-aminopropyl-phenyl-phosphaniumyl)propyl]-phenyl-phosphonium
    • chlorocobalt
    • 7239-98-7
    • 3-aminopropyl-[3-(3-aminopropyl-phenyl-phosphaniumyl)propyl]-phenyl-phosphonium; chlorocobalt
    • Inchi: 1S/C21H32N2P2.ClH.Co/c22-14-7-16-24(20-10-3-1-4-11-20)18-9-19-25(17-8-15-23)21-12-5-2-6-13-21;;/h1-6,10-13H,7-9,14-19,22-23H2;1H;/q;;+2/p+1
    • InChI Key: MFKJEUAUGWINNQ-UHFFFAOYSA-O
    • SMILES: [Co+]Cl.[PH+](C1C=CC=CC=1)(CCCN)CCC[PH+](C1C=CC=CC=1)CCCN

Computed Properties

  • Exact Mass: 470.12212
  • Monoisotopic Mass: 470.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 12
  • Complexity: 287
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 52.04
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